1H-Pyrazole-4-carboxamide, 5-chloro-1-(3-chlorophenyl)-N-methyl-

• CAS No.: 98533-16-5
• Molecular Formula: C11H9Cl2N3O
• Molecular Weight: 270.11 g/mol
• IUPAC Name: 5-chloro-1-(3-chlorophenyl)-N-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C11H9Cl2N3O/c1-14-11(17)9-6-15-16(10(9)13)8-4-2-3-7(12)5-8/h2-6H,1H3,(H,14,17)
• InChI Key: APDBCSPADLACCI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(N(N=C1)C2=CC(=CC=C2)Cl)Cl

Description

1H-Pyrazole-4-carboxamide, 5-chloro-1-(3-chlorophenyl)-N-methyl- is a useful research compound. Its molecular formula is C11H9Cl2N3O and its molecular weight is 270.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.7 g of 5-chloro-1-(3-chlorophenyl)-1H-pyrazole-4-carboxylic acid and 5.4 g of carbonyldiimidazole in 150 ml DMF was stirred at room temperature for 20 minutes. Next, 3.0 g of methylamine hydrochloride and 4.4 g of triethylamine were added and the mixture was stirred at room temperature for 20 hours. The mixture was poured into ice water and the precipitated solid was collected by filtration and dried. The solid was recrystallized from toluene to provide 3.1 g of 5-chloro-1-(3-chlorophenyl)-N-methyl-1H-pyrazole-4-carboxamide. Yield 50%. mp=163°-165° C.